(1S,2R)-2-Aminocyclobutane-1-carboxylic acid
Overview
Description
“(1S,2R)-2-Aminocyclobutane-1-carboxylic acid” is a type of amino acid that has a cyclobutane ring structure . It belongs to a class of compounds known as diastereomers . Diastereomers are stereoisomers that are not mirror images of each other .
Synthesis Analysis
The synthesis of such compounds often involves the alkylation of glycine equivalents with 1,2-electrophiles . Another method involves the intramolecular cyclization of γ-substituted amino acid derivatives . Alkene cyclopropanation under the action of diazo compounds, ylides, and carbene intermediates is also a common approach .
Molecular Structure Analysis
The molecular structure of “(1S,2R)-2-Aminocyclobutane-1-carboxylic acid” can be determined using the Cahn-Ingold-Prelog (CIP) rules . According to these rules, the nitrogen group is #1, the carbonyl side of the ring is #2, and the –CH2 side of the ring is #3 .
Chemical Reactions Analysis
The chemical reactions involving “(1S,2R)-2-Aminocyclobutane-1-carboxylic acid” are complex and can involve various types of cycloadditions . These reactions can be influenced by factors such as the presence of oxygen, the use of certain dienophiles, and the specific stereochemistry of the compound .
Scientific Research Applications
Synthesis and Structural Studies
The compound has been synthesized with high enantiomeric excess, demonstrating its potential in constructing enantiomerically pure molecules. This process involves a [2+2] photocycloaddition reaction, highlighting the synthetic versatility of (1S,2R)-2-aminocyclobutane-1-carboxylic acid in organic synthesis (Gauzy, Pereira, Faure, & Aitken, 2004). Additionally, its incorporation into highly rigid beta-peptides through stereoselective synthesis showcases its role in peptide engineering, significantly impacting the study of protein structures and functions (Izquierdo, Rúa, Sbai, Parella, Alvarez-Larena, Branchadell, & Ortuño, 2005).
Conformational Analysis
Research has also focused on the conformational analysis of oligomers containing (1S,2R)-2-aminocyclobutane-1-carboxylic acid. Studies suggest these oligomers preferentially fold into well-defined helical conformations, offering insights into secondary structure formation in peptides. This has implications for understanding protein folding and design, contributing to the development of novel biomaterials and therapeutic agents (Fernandes, Faure, Pereira, Théry, Declerck, Guillot, & Aitken, 2010).
Potential Therapeutic Applications
While excluding direct discussions on drug use and side effects, it's noteworthy to mention the compound's utility in creating potential therapeutic agents. For instance, a novel boronated aminocyclobutanecarboxylic acid derivative was synthesized for potential use in neutron capture therapy, a promising cancer treatment method. This underscores the compound's applicability in developing targeted therapies for complex diseases (Kabalka & Yao, 2003).
properties
IUPAC Name |
(1S,2R)-2-aminocyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c6-4-2-1-3(4)5(7)8/h3-4H,1-2,6H2,(H,7,8)/t3-,4+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSQMWZLLTGEDQU-IUYQGCFVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@H]1C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10461507 |
Source
|
| Record name | Cyclobutanecarboxylic acid, 2-amino-, (1S,2R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10461507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,2R)-2-Aminocyclobutane-1-carboxylic acid | |
CAS RN |
648433-09-4 |
Source
|
| Record name | Cyclobutanecarboxylic acid, 2-amino-, (1S,2R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10461507 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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